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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the magnetic properties of

cobalt(II) bromide (CoBr₂), a compound of significant interest in various chemical and material

science applications. This document outlines the fundamental magnetic characteristics of

CoBr₂, presents detailed experimental methodologies for its magnetic susceptibility

measurement, and offers a curated summary of its magnetic data.

Introduction to the Magnetism of Cobalt(II) Bromide
Cobalt(II) bromide is an inorganic compound that exists as a green crystalline solid in its

anhydrous form.[1] The magnetic properties of CoBr₂ are primarily dictated by the electron

configuration of the cobalt(II) ion. As a d⁷ metal ion, Co(II) complexes can exist in either high-

spin or low-spin states, which significantly influences their magnetic behavior. In the case of

cobalt(II) bromide, the cobalt ion is in a high-spin state, leading to the presence of unpaired

electrons and thus paramagnetic character at room temperature.[2]

At lower temperatures, cobalt(II) bromide exhibits a transition to an antiferromagnetic state.[2]

This behavior is a result of the magnetic moments of adjacent Co(II) ions aligning in an

antiparallel fashion. The temperature at which this transition occurs is known as the Néel

temperature. Theoretical studies suggest a transition temperature of approximately 100 K for a

two-dimensional CoBr₂ monolayer.[3][4]
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Quantitative Magnetic Data
The magnetic properties of cobalt(II) bromide have been investigated through various

experimental and theoretical methods. The following table summarizes key quantitative data

regarding its magnetic susceptibility and related parameters.

Magnetic
Parameter

Value Method/Conditions Reference

Molar Magnetic

Susceptibility (χ)
+13000·10⁻⁶ cm³/mol Room Temperature [1]

Crystal Structure
Rhombohedral, P-

3m1
- [1]

Magnetic Ordering Antiferromagnetic Low Temperature [2]

Theoretical Transition

Temperature (Tc)
~100 K

DFT+U and DMFT

calculations for

monolayer

[3][4]

Experimental Protocols for Magnetic Susceptibility
Measurement
The determination of the magnetic susceptibility of a solid sample like cobalt(II) bromide can be

accomplished using several well-established techniques. The Gouy method is a classic and

instructive technique, while SQUID (Superconducting Quantum Interference Device)

magnetometry offers higher sensitivity and temperature control.

Gouy Method: A Detailed Protocol
The Gouy method is a straightforward and historically significant technique for measuring

magnetic susceptibility. It relies on measuring the apparent change in mass of a sample when it

is placed in a magnetic field.[5][6][7]

Apparatus:

Gouy Balance (analytical balance with a hook for suspending the sample)
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Electromagnet with a power supply

Gouy tube (a long, cylindrical tube of uniform cross-section)

Digital Gaussmeter

Calibrant (e.g., HgCo(SCN)₄)

Mortar and pestle

Spatula

Analytical balance

Procedure:

Sample Preparation:

Grind the anhydrous cobalt(II) bromide into a fine, uniform powder using a mortar and

pestle. This ensures homogeneous packing in the Gouy tube.

Carefully pack the powdered sample into the Gouy tube to a known, uniform height.

Ensure the packing is compact and free of air pockets.

Mass Measurements:

Weight of the empty tube (m₁): Weigh the clean, empty Gouy tube on the analytical

balance.

Weight of the tube with sample (m₂): Weigh the Gouy tube containing the packed cobalt(II)

bromide sample.

Mass of the sample (m): Calculate the mass of the sample by subtracting the weight of the

empty tube from the weight of the filled tube (m = m₂ - m₁).

Gouy Balance Measurements:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suspend the empty Gouy tube from the hook of the Gouy balance so that the bottom of

the tube is positioned in the center of the magnetic field and the top is outside the field.

Reading of the empty tube without magnetic field (R₀): Record the balance reading for the

empty tube with the electromagnet turned off.

Reading of the empty tube with magnetic field (R): Turn on the electromagnet to a specific,

constant current and record the new balance reading.

Suspend the Gouy tube filled with the cobalt(II) bromide sample in the same position.

Reading of the filled tube without magnetic field (R'₀): Record the balance reading for the

filled tube with the electromagnet turned off. This should correspond to the initial mass

measurement.

Reading of the filled tube with magnetic field (R'): Apply the same magnetic field as before

and record the new balance reading.

Calibration:

Repeat the entire procedure with a known calibrant, such as HgCo(SCN)₄, to determine

the balance constant.

Calculations:

The mass susceptibility (χg) of the sample can be calculated using the change in apparent

mass and the known susceptibility of the calibrant. The molar susceptibility (χm) is then

obtained by multiplying the mass susceptibility by the molar mass of CoBr₂.

SQUID Magnetometry
For more precise and temperature-dependent measurements, SQUID magnetometry is the

preferred method.[8][9]

General Procedure:

Sample Preparation: A small, accurately weighed amount of the powdered CoBr₂ sample

(typically a few milligrams) is placed in a gelatin capsule or a similar sample holder.[9]
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Mounting: The sample holder is mounted on the end of a sample rod.

Measurement: The sample is introduced into the SQUID magnetometer. The instrument

measures the magnetic moment of the sample as a function of temperature and applied

magnetic field.

Temperature-Dependent Susceptibility (χ vs. T): The magnetic moment is measured at a

constant, low applied magnetic field while the temperature is varied.

Field-Dependent Magnetization (M vs. H): The magnetic moment is measured at a

constant temperature while the applied magnetic field is swept through a range of values.

Visualizing Experimental and Logical Relationships
To clarify the workflow and the fundamental principles, the following diagrams are provided.
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Sample Preparation

Mass Measurement

Gouy Balance Measurement

Calculation
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Caption: Workflow for Gouy Method Measurement.
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Caption: Temperature-Dependent Magnetic Behavior of CoBr₂.

Conclusion
This technical guide has provided a detailed overview of the magnetic susceptibility of cobalt(II)

bromide. The quantitative data presented in a structured format, along with the comprehensive

experimental protocols, offer valuable resources for researchers and professionals in related

fields. The provided diagrams visually summarize the experimental workflow and the

fundamental magnetic properties of CoBr₂, facilitating a deeper understanding of this important

inorganic compound. Further research utilizing advanced techniques like SQUID magnetometry

will continue to refine our understanding of the complex magnetic behavior of cobalt(II) bromide

and its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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